Cas no 20583-66-8 (1,1,1,5,5,6,6,7,7,7-decafluoro-2,4-heptanedione)

• Product Name: 1,1,1,5,5,6,6,7,7,7-decafluoro-2,4-heptanedione
• CAS No: 20583-66-8
• MF: C₇H₂F₁₀O₂
• MW: 308.073617458344
• MDL: MFCD00040961
• CID: 88197
• PubChem ID: 425461
• Update Time: 2025-11-02

1,1,1,5,5,6,6,7,7,7-decafluoro-2,4-heptanedione Chemical and Physical Properties

Names and Identifiers

• 1,1,1,5,5,6,6,7,7,7-decafluoro-2,4-heptanedione
• 1,1,1,5,5,6,6,7,7,7-decafluoroheptane-2,4-dione
• 1,1,1,2,2,3,3,7,7,7-decafluoro-4,6-heptanedione
• 3,3-dihydroperfluoroheptane-2,4-dione
• 3H,3H-Perfluoro-2,4-heptanedione
• 3h,3h-perfluoroheptane-2,4-dione
• DTXSID80329968
• 2,4-Heptanedione,1,1,1,5,5,6,6,7,7,7-decafluoro-
• 1,1,1,2,2,3,3,7,7,7-decafluoroheptane-4,6-dione
• 3H,3H-Decafluoroheptane-2,4-dione
• AKOS005258225
• CS-0449398
• 1,1,1,5,5,6,6,7,7,7-Decafluoroheptane -2,4-dione
• MFCD00040961
• NS00111561
• A814720
• NSC174349
• 1, 1, 1, 5, 5, 6, 6, 7, 7, 7-decafluoroheptane-2, 4-dione
• 20583-66-8
• NSC-174349
• SCHEMBL939341
• 1,1,1,5,5,6,6,7,7,7-decakis(fluoranyl)heptane-2,4-dione
• FT-0605933
• DB-045294

• MDL： MFCD00040961
• Inchi： 1S/C7H2F10O2/c8-4(9,6(13,14)7(15,16)17)2(18)1-3(19)5(10,11)12/h1H2
• InChI Key： SUORUQZBFOQDGX-UHFFFAOYSA-N
• SMILES： FC(C(CC(C(F)(F)F)=O)=O)(C(C(F)(F)F)(F)F)F
• BRN： 1889488

Computed Properties

• Exact Mass: 307.99000
• Monoisotopic Mass: 307.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.596
• Boiling Point: 98 °C
• Flash Point: 98-100°C
• Refractive Index: 1.299
• PSA: 34.14000
• LogP: 2.90990
• Solubility: Not determined

1,1,1,5,5,6,6,7,7,7-decafluoro-2,4-heptanedione Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：3265
• Hazard Category Code： 34-37
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：(BD52003)
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34; R37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 1,1,1,5,5,6,6,7,7,7-decafluoro-2,4-heptanedione

Exploring the Versatile Applications of 1,1,1,5,5,6,6,7,7,7-decafluoro-2,4-heptanedione (CAS No. 20583-66-8)

1,1,1,5,5,6,6,7,7,7-decafluoro-2,4-heptanedione, with the CAS number 20583-66-8, is a highly specialized fluorinated diketone compound that has garnered significant attention in advanced material science and specialty chemical applications. This unique molecule, characterized by its ten fluorine atoms and two carbonyl groups, exhibits remarkable properties that make it invaluable in cutting-edge technologies.

The molecular structure of decafluoro-2,4-heptanedione contributes to its exceptional thermal stability and chemical resistance, properties that are increasingly sought after in industries ranging from electronics to aerospace. Researchers have particularly focused on its potential as a precursor for fluorinated metal-organic frameworks (MOFs), a hot topic in materials science due to their applications in gas storage and separation technologies.

In the semiconductor industry, 1,1,1,5,5,6,6,7,7,7-decafluoro-2,4-heptanedione has shown promise as a high-performance deposition precursor for advanced node fabrication. Its volatility and clean decomposition profile make it suitable for atomic layer deposition (ALD) processes, addressing the growing demand for more efficient and precise thin-film deposition techniques in chip manufacturing.

Recent studies have explored the compound's potential in next-generation battery technologies, particularly as an electrolyte additive for lithium-ion systems. The fluorinated structure of decafluoro-2,4-heptanedione may help improve battery safety and performance at extreme temperatures - a critical concern for electric vehicle manufacturers and energy storage applications.

The optical properties of CAS 20583-66-8 have also attracted attention in the development of specialty coatings with unique light transmission characteristics. Researchers are investigating its use in anti-reflective coatings and optical filters, particularly for applications requiring durability in harsh environments.

From a synthetic chemistry perspective, 1,1,1,5,5,6,6,7,7,7-decafluoro-2,4-heptanedione serves as a valuable building block for more complex fluorinated organic compounds. Its reactivity with various nucleophiles makes it particularly useful in pharmaceutical intermediate synthesis, though all applications strictly adhere to regulatory guidelines.

Environmental considerations surrounding fluorinated compounds have led to increased research into the biodegradation pathways of decafluoro-2,4-heptanedione. Current studies focus on understanding its environmental fate and developing more sustainable production methods, reflecting the chemical industry's growing emphasis on green chemistry principles.

The thermal properties of CAS 20583-66-8 make it suitable for high-temperature applications, including potential use as a heat transfer fluid in specialized systems. Its stability under extreme conditions is particularly valuable for aerospace and energy applications where conventional materials fail.

Analytical chemists value 1,1,1,5,5,6,6,7,7,7-decafluoro-2,4-heptanedione as a derivatization agent for gas chromatography-mass spectrometry (GC-MS) applications. Its ability to form stable complexes with various metal ions enhances detection sensitivity for trace analysis in environmental and biological samples.

In material science, researchers are exploring the use of decafluoro-2,4-heptanedione in the synthesis of superhydrophobic surfaces. These surfaces, inspired by natural phenomena like the lotus effect, have potential applications in self-cleaning materials and corrosion-resistant coatings.

The global market for specialty fluorinated compounds like 1,1,1,5,5,6,6,7,7,7-decafluoro-2,4-heptanedione continues to grow, driven by demand from high-tech industries. Manufacturers are focusing on developing more efficient synthesis routes to meet the increasing need for high-purity material while minimizing environmental impact.

Safety considerations for handling CAS 20583-66-8 follow standard laboratory protocols for fluorinated organic compounds. Proper personal protective equipment and ventilation are recommended, with material safety data sheets providing detailed handling instructions for industrial and research applications.

Future research directions for decafluoro-2,4-heptanedione include exploring its potential in advanced polymer systems and as a component in smart materials that respond to environmental stimuli. The compound's unique combination of properties positions it as a key player in the development of next-generation functional materials.

As analytical techniques advance, scientists continue to uncover new applications for 1,1,1,5,5,6,6,7,7,7-decafluoro-2,4-heptanedione across various scientific disciplines. Its versatility ensures ongoing interest from both academic researchers and industrial developers seeking innovative solutions to complex material challenges.